Cas no 78873-85-5 (5H-1,3-Dioxolo[4,5-g][2]benzopyran-5-one, 7-methyl-)

• Product name: 5H-1,3-Dioxolo[4,5-g][2]benzopyran-5-one, 7-methyl-
• CAS No: 78873-85-5
• MF: C₁₁H₈O₄
• MW: 204.17882
• CID: 533733
• PubChem ID: 12758326

5H-1,3-Dioxolo[4,5-g][2]benzopyran-5-one, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 5H-1,3-Dioxolo[4,5-g][2]benzopyran-5-one, 7-methyl-
• 7-methyl-[1,3]dioxolo[4,5-g]isochromen-5-one
• 78873-85-5
• DTXSID20509126
• 7-Methyl-2H,5H-[1,3]dioxolo[4,5-g][2]benzopyran-5-one

• Inchi： InChI=1S/C11H8O4/c1-6-2-7-3-9-10(14-5-13-9)4-8(7)11(12)15-6/h2-4H,5H2,1H3
• InChI Key： JYHGXTZETHCXFL-UHFFFAOYSA-N
• SMILES： CC1=CC2=CC3=C(C=C2C(=O)O1)OCO3

Computed Properties

• Exact Mass: 204.04225873g/mol
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.8Ų

Additional information on 5H-1,3-Dioxolo[4,5-g][2]benzopyran-5-one, 7-methyl-

测试